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Compound of Interest

Compound Name: 3'-Sialyllactose

Cat. No.: B8100547 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe and compliant work

environment. This document provides essential safety and logistical information for the proper

disposal of 3'-Sialyllactose, a key oligosaccharide in various research applications.

Safety and Handling Profile
3'-Sialyllactose is classified as harmful if swallowed and can cause skin and eye irritation.[1]

[2] It may also cause respiratory irritation.[1] Adherence to proper personal protective

equipment (PPE) protocols is crucial when handling this compound.
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Hazard Category Description Precautionary Statements

Acute Oral Toxicity Harmful if swallowed.[1]

Do not eat, drink, or smoke

when using this product. If

swallowed, call a poison center

or doctor.[3]

Skin Irritation Causes skin irritation.[1][2]

Wear protective gloves.[2][4]

Wash hands thoroughly after

handling.

Eye Irritation
Causes serious eye irritation.

[1][2]

Wear eye protection.[4] If in

eyes, rinse cautiously with

water for several minutes.[2][4]

Respiratory Irritation
May cause respiratory

irritation.[1]

Avoid breathing dust. Use only

in a well-ventilated area.[3]

Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the safe disposal of 3'-
Sialyllactose. This guidance is based on general laboratory safety principles and information

from safety data sheets. Always consult and adhere to your institution's specific waste disposal

protocols and local, state, and federal regulations.

Step 1: Personal Protective Equipment (PPE) Assessment Before beginning any disposal

procedure, ensure you are wearing the appropriate PPE, including:

Safety glasses or goggles[4]

Chemical-resistant gloves[3][4]

A lab coat or other protective clothing[4]

In cases of potential dust formation, a dust respirator is recommended.[4]

Step 2: Waste Collection
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Solid Waste: Collect un-contaminated 3'-Sialyllactose powder in a clearly labeled, sealed

container. Avoid generating dust.[3]

Contaminated Materials: Any materials used to clean up spills, such as absorbent pads or

wipes, as well as contaminated disposable labware (e.g., weigh boats, pipette tips), should

be collected in a separate, clearly labeled, sealed container designated for chemical waste.

Aqueous Solutions: While 3'-Sialyllactose is water-soluble, it is advised not to discharge

solutions into the environment.[3] Do not allow the product to enter drains or sewers.[1][2]

Collect aqueous solutions containing 3'-Sialyllactose in a labeled, sealed container for

chemical waste.

Step 3: Waste Storage

Store waste containers in a designated, well-ventilated chemical waste storage area, away

from incompatible materials.

Ensure containers are tightly closed to prevent leaks or spills.[4]

Step 4: Labeling and Documentation

Clearly label all waste containers with "Hazardous Waste" (or as required by your institution),

the full chemical name ("3'-Sialyllactose"), and the associated hazards (e.g., "Irritant,"

"Harmful if Swallowed").

Maintain accurate records of the waste generated, including the quantity and date of

disposal, as per your institution's guidelines.

Step 5: Final Disposal

Arrange for the collection of the chemical waste by your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste disposal contractor.

Provide all necessary documentation to the waste disposal personnel.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the 3'-Sialyllactose disposal procedure.
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Caption: Workflow for the proper disposal of 3'-Sialyllactose.
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By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of 3'-Sialyllactose, contributing to a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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